Cas no 2171441-22-6 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid)
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid
- EN300-1574228
- 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid
- 2171441-22-6
-
- Inchi: 1S/C26H30N2O5/c1-3-17(12-24(29)28-13-16(2)22(14-28)25(30)31)27-26(32)33-15-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,16-17,22-23H,3,12-15H2,1-2H3,(H,27,32)(H,30,31)/t16?,17-,22?/m0/s1
- InChI Key: TVKYOEGHUDYQOI-JQHMZKTJSA-N
- SMILES: OC(C1CN(C(C[C@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574228-0.05g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574228-0.1g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574228-0.25g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574228-0.5g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574228-1.0g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574228-2.5g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574228-5.0g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574228-10.0g |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574228-50mg |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574228-100mg |
1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid |
2171441-22-6 | 100mg |
$2963.0 | 2023-09-24 |
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid
1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 2171441-22-6, known as 1-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid, is a highly specialized molecule with significant applications in the field of organic chemistry and peptide synthesis. This compound is particularly notable for its role in peptide coupling reactions and its use as a protecting group in solid-phase synthesis. The molecule's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group for amino acids, and a 4-methylpyrrolidine moiety, which contributes to its stability and reactivity.
The Fmoc group is a key feature of this compound, providing excellent protection for amino groups during peptide synthesis. Its photolabile nature allows for selective removal under UV light, making it highly versatile in various synthetic strategies. The integration of the 4-methylpyrrolidine ring introduces additional functionality, enhancing the compound's ability to participate in complex chemical transformations. Recent studies have highlighted the importance of such molecules in the development of novel therapeutic agents, particularly in the field of antibiotic resistance and enzyme inhibition.
One of the most recent advancements involving this compound is its application in the synthesis of cyclic peptides. Researchers have demonstrated that the use of this compound as a coupling agent significantly improves the efficiency and yield of cyclic peptide formation. This is particularly relevant in the context of developing new classes of antibiotics, where cyclic peptides have shown promise due to their unique structural properties and ability to target resistant bacterial strains.
In addition to its role in peptide synthesis, this compound has also been explored for its potential in drug delivery systems. The combination of the Fmoc group and the 4-methylpyrrolidine ring provides a platform for designing molecules with enhanced bioavailability and targeted delivery capabilities. Recent studies have focused on modifying the compound to improve its pharmacokinetic properties, with promising results in preclinical models.
The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. The use of chiral resolution techniques has been instrumental in ensuring the correct configuration at the (3S) center, which is critical for maintaining the compound's biological activity. Advances in asymmetric catalysis have further streamlined the synthesis process, making it more accessible for large-scale production.
From a structural perspective, the molecule's tertiary amine at the 4-position of the pyrrolidine ring plays a crucial role in stabilizing interactions during peptide coupling. This feature has been exploited in developing more efficient coupling reagents for solid-phase peptide synthesis (SPPS). Recent research has also explored the use of this compound in conjunction with other protecting groups to create hybrid systems that offer improved performance under varying reaction conditions.
In terms of applications, this compound has found utility not only in academic research but also in industrial settings. Its role as a coupling agent has made it a valuable tool in pharmaceutical research, where it contributes to the discovery and development of new drug candidates. Furthermore, its compatibility with modern analytical techniques such as mass spectrometry has facilitated its use in high-throughput screening platforms.
Looking ahead, ongoing research aims to further optimize this compound's properties for even broader applications. Potential areas of exploration include its use in post-translational modification studies, where it could serve as a model system for understanding protein-protein interactions. Additionally, investigations into its compatibility with emerging technologies such as CRISPR-Cas9 gene editing are expected to open new avenues for therapeutic development.
In conclusion, 1-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid stands as a testament to the ingenuity and precision required in modern organic chemistry. Its unique structure and versatile functionality continue to make it an invaluable tool across diverse fields, from peptide synthesis to drug discovery. As research progresses, this compound is poised to play an even greater role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.
2171441-22-6 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)